Cas no 2716849-27-1 (2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester)

• Product Name: 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester
• CAS No: 2716849-27-1
• MF: C₁₅H₂₄BNO₅
• MW: 309.17
• MDL: MFCD32899695
• CID: 5088272
• Update Time: 2025-07-02

2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester

• MDL： MFCD32899695
• Inchi： 1S/C15H24BNO5/c1-13(2,3)12(18)19-9-11-17-8-10(20-11)16-21-14(4,5)15(6,7)22-16/h8H,9H2,1-7H3
• InChI Key： MYWMICCJTPAHJY-UHFFFAOYSA-N
• SMILES： O1C(COC(=O)C(C)(C)C)=NC=C1B1OC(C)(C)C(C)(C)O1

Additional information on 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester

Comprehensive Overview of 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester (CAS No. 2716849-27-1)

The compound 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester (CAS No. 2716849-27-1) is a highly specialized boron-containing intermediate with significant applications in pharmaceutical synthesis and material science. Its unique structure, featuring a dioxaborolane moiety and an oxazole ring, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in organic chemistry forums.

Recent trends in drug discovery and bioconjugation have increased interest in boronic acid derivatives, including this compound. Its ester functionality and steric protection from the tetramethyl groups enhance stability, a critical factor for high-throughput screening (HTS) workflows. This aligns with the growing demand for stable intermediates in medicinal chemistry, as evidenced by rising Google Scholar queries on "boronate esters in drug design."

From a synthetic chemistry perspective, the oxazol-2-ylmethyl group offers versatility for further functionalization, a feature often highlighted in peer-reviewed journals. The compound’s CAS No. 2716849-27-1 is increasingly cited in patents related to kinase inhibitors and PET tracer development, reflecting its relevance in targeted therapy research. Users searching for "boron in radiopharmaceuticals" will find this compound structurally noteworthy.

In material science, the dioxaborolane unit enables applications in OLEDs and polymeric sensors, addressing the surge in interest around "smart materials 2024"—a trending keyword in scientific databases. The compound’s lipophilicity (logP) and molecular weight (MW) parameters are frequently analyzed in QSAR studies, making it a subject of computational chemistry discussions.

Quality control of 2716849-27-1 typically involves HPLC and NMR validation, with purity thresholds (>98%) meeting GMP standards for preclinical research. This aligns with industry searches for "HPLC methods for boron compounds." Storage recommendations (-20°C under inert gas) cater to bench-stability concerns, a common query among process chemists.

Environmental and green chemistry considerations are also pertinent. The compound’s biodegradability profile and EHS (Environmental, Health, Safety) data are increasingly scrutinized, reflecting broader trends in sustainable synthesis. Researchers exploring "boron eco-toxicity" will find this compound’s structure-activity relationship (SAR) data particularly insightful.

In summary, 2,2-Dimethyl-propionic acid 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-ylmethyl ester bridges multiple disciplines—from catalysis to biomaterials. Its CAS No. 2716849-27-1 serves as a key identifier in chemical databases, while its structural features continue to inspire innovations in life sciences and nanotechnology.